Cas no 25610-19-9 (POLYETHYLENEPHTHALATE)

• Product Name: POLYETHYLENEPHTHALATE
• CAS No: 25610-19-9
• MF: C₁₀H₁₂O₆
• MW: 228.198683738708
• CID: 913920
• PubChem ID: 168397
• Update Time: 2025-04-19

POLYETHYLENEPHTHALATE Chemical and Physical Properties

Names and Identifiers

• POLYETHYLENEPHTHALATE
• ethane-1,2-diol,phthalic acid
• TUJBOVNFJNICLL-UHFFFAOYSA-N
• SCHEMBL3671128
• 25610-19-9

• Inchi： 1S/C8H6O4.C2H6O2/c9-7(10)5-3-1-2-4-6(5)8(11)12;3-1-2-4/h1-4H,(H,9,10)(H,11,12);3-4H,1-2H2
• InChI Key： TUJBOVNFJNICLL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C(=O)O)=O.OCCO

Computed Properties

• Exact Mass: 228.06336
• Monoisotopic Mass: 228.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins